1-(2-Chloro-4-nitrophenyl)-3-methylpiperazine
Overview
Description
1-(2-Chloro-4-nitrophenyl)-3-methylpiperazine (CNP) is an organic compound that has been used in a variety of scientific research applications. CNP is a derivative of piperazine, a cyclic compound with two nitrogen atoms in its ring structure. It is a colorless solid that is soluble in water and exhibits a wide range of chemical and physical properties. CNP has been used in a variety of scientific research applications, such as as a reagent in organic synthesis, as a catalyst in polymerization reactions, and as a ligand in coordination chemistry.
Scientific Research Applications
Synthesis and Characterization
- Studies have explored the synthesis, characterization, and in vitro metabolism of various compounds, including those related to psychoactive substances, for understanding their chemical properties and biological interactions. For instance, the synthesis and analysis of nitracaine, methoxypiperamide, and mephtetramine have been detailed, providing insights into the structure and potential metabolic pathways of similar compounds (Power et al., 2014).
Biological Activity Prediction
- The prediction of biological activity for new compounds using computational methods has been highlighted, indicating a pathway to understanding the potential biological interactions and applications of 1-(2-Chloro-4-nitrophenyl)-3-methylpiperazine. For example, derivatives of 2-methyl-5-nitroimidazole have been synthesized, and their biological activity was predicted using computational programs (Nowak & Szpakiewicz, 2008).
Chemical Reactions and Mechanisms
- Research into the reactivity of certain chemical groups within molecules, such as studies on the kinetics and mechanism of reactions involving dithiocarbonates and secondary alicyclic amines, may offer insights into the reactivity and potential chemical applications of this compound (Castro et al., 2011).
Drug Synthesis Intermediates
- The compound may serve as an intermediate in the synthesis of medicinal drugs, as indicated by studies on the synthesis of 1-amino-4-methylpiperazine and its application in drug synthesis (Kushakova et al., 2004).
properties
IUPAC Name |
1-(2-chloro-4-nitrophenyl)-3-methylpiperazine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14ClN3O2/c1-8-7-14(5-4-13-8)11-3-2-9(15(16)17)6-10(11)12/h2-3,6,8,13H,4-5,7H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CNROPYCGZCFWJI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CN(CCN1)C2=C(C=C(C=C2)[N+](=O)[O-])Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14ClN3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30377934 | |
Record name | 1-(2-chloro-4-nitrophenyl)-3-methylpiperazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30377934 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
255.70 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
392710-17-7 | |
Record name | 1-(2-chloro-4-nitrophenyl)-3-methylpiperazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30377934 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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